Cas no 2229456-34-0 (4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol)

• Product Name: 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol
• CAS No: 2229456-34-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6347448
• PubChem ID: 165617166
• Update Time: 2025-07-18

4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol
• 2229456-34-0
• EN300-1821204
• 4-[1-(1-aminocyclopropyl)cyclopropyl]-2-ethoxyphenol

• Inchi： 1S/C14H19NO2/c1-2-17-12-9-10(3-4-11(12)16)13(5-6-13)14(15)7-8-14/h3-4,9,16H,2,5-8,15H2,1H3
• InChI Key： DXGKODUOMPAWGW-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1(CC1)C1(CC1)N)O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol

Professional Introduction to Compound with CAS No. 2229456-34-0 and Product Name: 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol

Compound with the CAS number 2229456-34-0 and the product name 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The core structure of 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol features a phenolic moiety linked to a cyclopropyl ring, which is further substituted with a 1-amino-cyclopropyl group. This arrangement creates a complex three-dimensional configuration that influences both the compound's solubility and its interaction with biological targets. The presence of the amino group in the cyclopropyl substituent enhances the compound's reactivity, making it a versatile scaffold for further chemical modifications.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol make it an attractive candidate for investigating its potential as an active pharmaceutical ingredient (API). Specifically, the phenolic group and the amino-substituted cyclopropyl ring have been identified as key regions for interaction with biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in the development of new therapeutic agents. Researchers have been exploring its pharmacological properties, particularly its ability to interact with enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes, which could make it valuable in treating conditions such as arthritis and chronic pain syndromes.

The synthesis of 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the cyclopropylamine derivative, which is then coupled with an appropriate phenolic precursor to introduce the ethoxy group at the desired position. Further functionalization steps are employed to achieve the final structure, ensuring high purity and yield.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and target proteins. These virtual screening approaches have accelerated the drug discovery process by narrowing down candidates that are most likely to exhibit desired pharmacological effects.

The role of 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol in drug development is further underscored by its potential for structural diversity. By modifying various substituents on its core framework, chemists can generate a library of derivatives with tailored properties. This flexibility allows for optimization of key parameters such as potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for advancing candidate compounds through preclinical testing and into clinical trials.

As research continues to uncover new therapeutic targets, compounds like 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol are expected to play a crucial role in addressing unmet medical needs. The combination of innovative synthetic methodologies and sophisticated computational tools has created an environment where promising drug candidates can be identified and developed more efficiently than ever before. The journey from laboratory discovery to market-ready pharmaceuticals remains challenging but is made more feasible through continuous advancements in chemical biology and medicinal chemistry.

The future prospects for 4-1-(1-aminocyclopropyl)cyclopropyl-2-ethoxyphenol are bright, particularly as researchers delve deeper into understanding its mechanisms of action. By elucidating how this compound interacts with biological systems at a molecular level, scientists can gain insights that will inform future drug design strategies. Additionally, collaborations between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.